Cas no 954619-25-1 (N-{4-4-(3-chlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}benzamide)

• Product Name: N-{4-4-(3-chlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}benzamide
• CAS No: 954619-25-1
• MF: C₂₁H₁₉ClN₄O₂S
• MW: 426.919162034988
• CID: 5903177
• PubChem ID: 16914898
• Update Time: 2025-05-20

N-{4-4-(3-chlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 954619-25-1
• N-(4-(4-(3-chlorophenyl)piperazine-1-carbonyl)thiazol-2-yl)benzamide
• AKOS032505507
• F2365-0018
• N-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzamide
• N-{4-4-(3-chlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}benzamide

• Inchi： 1S/C21H19ClN4O2S/c22-16-7-4-8-17(13-16)25-9-11-26(12-10-25)20(28)18-14-29-21(23-18)24-19(27)15-5-2-1-3-6-15/h1-8,13-14H,9-12H2,(H,23,24,27)
• InChI Key： ODIVJRDDLYIPIP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C(C2=CSC(NC(C3C=CC=CC=3)=O)=N2)=O)CC1

Computed Properties

• Exact Mass: 426.0917247g/mol
• Monoisotopic Mass: 426.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 93.8Ų

Additional information on N-{4-4-(3-chlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}benzamide

Chemical Compound CAS No. 954619-25-1: N-{4-[4-(3-Chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzamide

The chemical compound with CAS No. 954619-25-1, known as N-{4-[4-(3-Chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzamide, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique structure, which incorporates a piperazine ring, a thiazole moiety, and a benzamide group. The presence of these functional groups suggests potential applications in drug design and development.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and pharmacokinetic properties. The thiazole ring, on the other hand, is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in drug design. The combination of these groups in the molecule under discussion creates a versatile scaffold that can potentially interact with multiple biological targets.

One of the most promising aspects of this compound is its potential as a selective binding agent for specific proteins or enzymes. Researchers have explored its ability to inhibit certain kinases and proteases, which are key players in various disease pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are involved in inflammation and pain signaling. This suggests that it could be a lead compound for developing anti-inflammatory agents.

In addition to its enzymatic activity, the compound has also been investigated for its antioxidant properties. The presence of electron-rich aromatic rings and nitrogen atoms in the molecule contributes to its ability to scavenge free radicals, making it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and cyclization. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of the compound, ensuring its suitability for biological testing. Furthermore, computational methods such as molecular docking have been employed to predict the binding modes of this compound with various biological targets, providing valuable insights into its mechanism of action.

From an environmental perspective, the compound has been assessed for its biodegradability and eco-toxicity. Initial studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is a positive attribute for its potential use in pharmaceutical applications. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and disposal.

In conclusion, the compound with CAS No. 954619-25-1 represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool for drug discovery. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel therapeutic agents targeting inflammation, oxidative stress, and other disease states.